N-(2,3-dimethylphenyl)-2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamide
• InChI: InChI=1S/C19H19N3O3/c1-12-5-4-6-17(13(12)2)20-18(23)11-24-16-9-7-15(8-10-16)19-22-21-14(3)25-19/h4-10H,11H2,1-3H3,(H,20,23)
• InChI Key: NACLUEDPQJWRTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)COC2=CC=C(C=C2)C3=NN=C(O3)C)C
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamide (DMOX) is a synthetic compound that has been developed for use in scientific research. It is a derivative of the oxadiazoles, a class of heterocyclic compounds that are known for their wide range of biological activities. DMOX is an attractive compound for laboratory research due to its low toxicity, easy synthesis, and potential for a variety of applications.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamide has been widely studied for its potential applications in scientific research. It has been used in a variety of laboratory experiments to investigate its biochemical and physiological effects. It has also been evaluated for its ability to modulate the activity of various enzymes and receptors, as well as its potential as a therapeutic agent. Additionally, N-(2,3-dimethylphenyl)-2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamide has been used as an inhibitor of cyclooxygenase-2 (COX-2) and as an antioxidant.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethylphenyl)-2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamide is still being studied, but it is believed to be related to its ability to modulate the activity of various enzymes and receptors. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. Additionally, it has been shown to interact with several signal transduction pathways, including the MAPK/ERK, PI3K/Akt, and JAK/STAT pathways, which are involved in the regulation of cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects
N-(2,3-dimethylphenyl)-2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamide has been shown to have a variety of biochemical and physiological effects. It has been demonstrated to have anti-inflammatory, anti-oxidant, and anti-apoptotic properties. Additionally, it has been shown to modulate the activity of several enzymes and receptors, including cyclooxygenase-2 (COX-2), MAPK/ERK, PI3K/Akt, and JAK/STAT pathways. In addition, N-(2,3-dimethylphenyl)-2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamide has been shown to have immunomodulatory effects, as it has been shown to modulate the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,3-dimethylphenyl)-2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamide for laboratory experiments include its low toxicity, easy synthesis, and potential for a variety of applications. Additionally, it has been demonstrated to have a variety of biochemical and physiological effects, which makes it an attractive compound for research. However, there are some limitations to using N-(2,3-dimethylphenyl)-2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamide for laboratory experiments. For example, it is not known how long its effects last, and it is not known if it can be metabolized by the body. Additionally, it is not known if it can cross the blood-brain barrier.

Future Directions

The potential applications of N-(2,3-dimethylphenyl)-2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamide are numerous, and there are many future directions for research. For example, further studies are needed to investigate its potential as a therapeutic agent for various diseases and conditions. Additionally, further research is needed to understand its mechanism of action and to determine its long-term effects. Finally, further studies are needed to investigate its ability to cross the blood-brain barrier and to determine its potential interactions with other drugs.

Synthesis Methods

The synthesis of N-(2,3-dimethylphenyl)-2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamide can be achieved through a two-step process, starting with the reaction of 2,3-dimethylphenyl isocyanate with 5-methyl-1,3,4-oxadiazole-2-thiol. This reaction results in the formation of N-(2,3-dimethylphenyl)-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl isothiocyanate. This intermediate is then treated with sodium acetate in the presence of a base, such as sodium hydroxide, to yield N-(2,3-dimethylphenyl)-2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamide as the final product.